Cas no 6325-91-3 (2-Mercapto-5-nitrobenzimidazole)

• Product Name: 2-Mercapto-5-nitrobenzimidazole
• CAS No: 6325-91-3
• MF: C₇H₅N₃O₂S
• MW: 195.198499441147
• MDL: MFCD00457966
• CID: 46645
• PubChem ID: 87573281
• Update Time: 2025-05-21

2-Mercapto-5-nitrobenzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-1H-benzo[d]imidazole-2-thiol
• 2-Mercapto-5-nitrobenzimidazole
• 5-nitro-1,3-dihydrobenzimidazole-2-thione
• 5-Nitro-2-benzimidazolethiol
• 5-Nitro-2-mercaptobenzimidazole
• 2-Benzimidazolethiol, 5-nitro-
• 2-Benzimidazolinethione, 5-nitro-
• 2H-Benzimidazole-2-thione, 1,3-dihydro-5-nitro-
• 6-nitro-1H-benzimidazole-2-thiol
• 6-Nitro-1H-benzoimidazole-2-thiol
• MLS002639388
• YPXQSGWOGQPLQO-UHFFFAOYSA-N
• 5-Nitro-1H-benzimidazole-2-thiol
• 5-nitro-3-hydrobenzimidazole-2-thione
• 6-nitro-1H-1,3-benzodiazole-2-thiol
• 5-nitro-1,3-dihydro
• AKOS015898399
• HMS3079P08
• 2H-Benzimidazole-2-thione,3-dihydro-5-nitro-
• Oprea1_044883
• SR-01000394332
• 5-nitro-1H-benzoimidazol-2-thiol
• 5-Nitro-2-sulfanyl-1H-benzimidazole
• AKOS000116381
• M1325
• NSC31137
• SR-01000394332-1
• NSC-31137
• AKOS001584995
• 5-nitro-2,3-dihydro-1h-benzimidazole-2-thione
• PS-10567
• Oprea1_746313
• 5-nitro-1H-benzo[d]imidazole-2(3H)-thione
• 6-NITRO-1H-BENZO[D]IMIDAZOLE-2-THIOL
• 6325-91-3
• 2-thione
• 5-Nitro-2-sulphanyl-1H-benzimidazole
• NSC 31137
• 5-Nitro-1,3-dihydro-2H-benzimidazole-2-thione #
• MFCD00804727
• AC-8149
• CHEMBL1726268
• SMR001548833
• EN300-03266
• A834300
• DTXSID7064235
• W-203353
• W11167
• 2-Mercapto-5-nitrobenzimidazole, 97%
• AMY42084
• Z56877848
• FT-0612749
• EU-0000851
• Oprea1_137907
• 5-nitro-1H-1,3-benzodiazole-2-thiol
• SCHEMBL594032
• 5-Nitro-1,3-dihydro-benzoimidazole-
• 5-NITRO-1,3-DIHYDRO-1,3-BENZODIAZOLE-2-THIONE
• DB-054443
• STK281962
• DTXCID4043800

• MDL： MFCD00457966
• Inchi： 1S/C7H5N3O2S/c11-10(12)4-1-2-5-6(3-4)9-7(13)8-5/h1-3H,(H2,8,9,13)
• InChI Key： YPXQSGWOGQPLQO-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC(=CC=2N1)[N+](=O)[O-]
• BRN： 172127

Computed Properties

• Exact Mass: 195.01000
• Monoisotopic Mass: 195.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1

Experimental Properties

• Color/Form: Orange powder with foul smell
• Density: 1.4666 (rough estimate)
• Melting Point: 274 °C (dec.) (lit.)
• Boiling Point: 348.4 °C at 760 mmH
• Flash Point: 164.5 °C
• Refractive Index: 1.6740 (estimate)
• Solubility: 1 M NaOH: soluble50mg/mL, opaque, dark red
• PSA: 109.49000
• LogP: 2.65690
• Solubility: Not determined

2-Mercapto-5-nitrobenzimidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed in dry,2-8°C(BD76234)
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on 2-Mercapto-5-nitrobenzimidazole

Introduction to 2-Mercapto-5-nitrobenzimidazole (CAS No. 6325-91-3)

2-Mercapto-5-nitrobenzimidazole, with the chemical formula C₆H₄N₂O₂S, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 6325-91-3, belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities. The presence of both a thiol (-SH) group and a nitro (-NO₂) group in its structure imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry and drug development.

The 2-mercapto moiety in 2-Mercapto-5-nitrobenzimidazole contributes to its ability to participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. This property has been exploited in the design of metal-based drugs and catalysts. On the other hand, the 5-nitro substituent enhances the electrophilic character of the benzimidazole ring, making it susceptible to reduction or diazotization reactions. These characteristics have made this compound a versatile building block in organic synthesis.

In recent years, 2-Mercapto-5-nitrobenzimidazole has been studied for its potential applications in medicinal chemistry. One of the most promising areas is its use as an intermediate in the synthesis of antimicrobial agents. The thiol group can react with metal ions to form coordination complexes that exhibit antibacterial and antifungal properties. Additionally, the nitro group can be reduced to an amine, which can then be further functionalized to produce bioactive molecules.

Recent research has also explored the role of 2-Mercapto-5-nitrobenzimidazole in developing novel anticancer agents. Benzimidazole derivatives are known for their ability to inhibit enzymes involved in cell proliferation and DNA replication. The combination of a thiol and a nitro group in 2-Mercapto-5-nitrobenzimidazole may enhance its binding affinity to target proteins, making it an effective candidate for cancer therapy. Studies have shown that derivatives of this compound can induce apoptosis in cancer cells by disrupting key signaling pathways.

The chemical reactivity of 2-Mercapto-5-nitrobenzimidazole also makes it useful in material science applications. For instance, it can be used to synthesize polymers with specific functional groups that exhibit desirable properties such as biodegradability or conductivity. The thiol group can participate in cross-linking reactions to form stable networks, while the nitro group can be used to introduce additional functionality through reduction or coupling reactions.

From a synthetic chemistry perspective, 2-Mercapto-5-nitrobenzimidazole serves as a valuable precursor for more complex molecules. Its structure allows for facile modifications at multiple positions, enabling chemists to tailor its properties for specific applications. For example, selective reduction of the nitro group followed by reaction with alkyl halides can yield substituted benzimidazoles with altered biological activities.

The pharmaceutical industry has shown particular interest in 2-Mercapto-5-nitrobenzimidazole due to its potential as a lead compound for drug discovery. Its ability to interact with biological targets through both covalent and non-covalent binding mechanisms makes it a promising candidate for developing new therapeutic agents. Researchers are currently exploring its efficacy against various diseases, including infectious disorders and chronic conditions.

In conclusion, 2-Mercapto-5-nitrobenzimidazole (CAS No. 6325-91-3) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and organic synthesis. Its unique structural features enable diverse applications, from antimicrobial agents to advanced materials. As research continues to uncover new uses for this compound, its importance in science and industry is likely to grow even further.